Cas no 754214-96-5 (1H-Pyrrolo[2,3-b]pyridine-1-methanamine, 5-bromo-N,N-dimethyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-1-methanamine, 5-bromo-N,N-dimethyl-
• CAS No: 754214-96-5
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 835014
• PubChem ID: 73013584
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-1-methanamine, 5-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1-methanamine, 5-bromo-N,N-dimethyl-
• 1-(5-Bromo-1H-pyrrolo[2,3-b]pyridin-1-yl)-N,N-dimethylmethanamine
• 754214-96-5

• Inchi： 1S/C10H12BrN3/c1-13(2)7-14-4-3-8-5-9(11)6-12-10(8)14/h3-6H,7H2,1-2H3
• InChI Key： DECHZASAHAQFBU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=CN2CN(C)C

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.1Ų